Cas no 1340517-50-1 (2-chloro-N-[(pyrimidin-5-yl)methyl]aniline)

• Product Name: 2-chloro-N-[(pyrimidin-5-yl)methyl]aniline
• CAS No: 1340517-50-1
• MF: C₁₁H₁₀ClN₃
• MW: 219.670200824738
• CID: 5149401
• PubChem ID: 62759129
• Update Time: 2026-03-03

2-chloro-N-[(pyrimidin-5-yl)methyl]aniline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(pyrimidin-5-ylmethyl)aniline
• 2-chloro-N-[(pyrimidin-5-yl)methyl]aniline
• 5-Pyrimidinemethanamine, N-(2-chlorophenyl)-

• Inchi： 1S/C11H10ClN3/c12-10-3-1-2-4-11(10)15-7-9-5-13-8-14-6-9/h1-6,8,15H,7H2
• InChI Key： NMHSHNCBIZDEGJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NCC1=CN=CN=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• XLogP3: 2.3
• Topological Polar Surface Area: 37.8

Additional information on 2-chloro-N-[(pyrimidin-5-yl)methyl]aniline

Recent Advances in the Study of 2-chloro-N-[(pyrimidin-5-yl)methyl]aniline (CAS: 1340517-50-1)

The compound 2-chloro-N-[(pyrimidin-5-yl)methyl]aniline (CAS: 1340517-50-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its pyrimidine and aniline moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of intense research interest.

One of the key areas of investigation has been the synthesis and optimization of 2-chloro-N-[(pyrimidin-5-yl)methyl]aniline. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

In terms of pharmacological properties, recent studies have explored the compound's potential as an inhibitor of specific enzymatic pathways. Preliminary results suggest that 2-chloro-N-[(pyrimidin-5-yl)methyl]aniline exhibits selective binding to certain protein targets, which could be leveraged for the development of targeted therapies. For instance, its interaction with kinase enzymes has been a focal point, given the importance of kinases in various disease processes, including cancer and inflammatory disorders.

Mechanistic studies have further elucidated the compound's mode of action. Through in vitro and in vivo experiments, researchers have demonstrated that 2-chloro-N-[(pyrimidin-5-yl)methyl]aniline can modulate cellular signaling pathways, leading to downstream effects such as apoptosis and cell cycle arrest. These findings underscore its potential as a therapeutic agent, particularly in oncology.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, requires further optimization to enhance its clinical applicability. Additionally, toxicity studies are needed to ensure its safety profile meets regulatory standards.

In conclusion, 2-chloro-N-[(pyrimidin-5-yl)methyl]aniline (CAS: 1340517-50-1) represents a promising candidate for further drug development. Its unique chemical structure and biological activity make it a valuable subject of ongoing research. Future studies should focus on addressing the current limitations and exploring its full therapeutic potential.